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For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-2-Bromooctane is a chiral alkyl halide that serves as a crucial building block in synthetic
organic chemistry. Its well-defined stereochemistry makes it a valuable intermediate in the
synthesis of enantiomerically pure compounds, particularly in the pharmaceutical industry. This
technical guide provides an in-depth overview of the core physical properties of (R)-2-
Bromooctane, complete with detailed experimental protocols for their determination.

Physical and Chemical Properties

(R)-2-Bromooctane is a colorless to pale yellow liquid at room temperature.[1] It is
characterized by its chirality, with the bromine atom attached to the second carbon atom of the
octane chain, which is a stereocenter.[1] This compound is generally stable but can be
sensitive to light and is incompatible with strong oxidizing agents.[2] It is soluble in organic
solvents and has limited solubility in water.[1]

Summary of Quantitative Data

The following table summarizes the key physical properties of (R)-2-Bromooctane. It is
important to note that some reported values may correspond to the racemic mixture, 2-
Bromooctane, as the physical properties of enantiomers are largely identical, with the
exception of the sign of specific rotation.
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Property Value Conditions
Molecular Formula C8H17Br

Molecular Weight 193.13 g/mol

Density 1.105 g/cm3 at 25 °C

1.099 g/mL

Boiling Point 105-108 °C at 60 Torr[3][4]
190 °C

191 °C

Refractive Index 1.450

Specific Rotation ([a]D) -36°

Experimental Protocols

This section details the methodologies for determining the key physical properties of (R)-2-
Bromooctane.

Determination of Density

The density of a liquid is its mass per unit volume.
Methodology:
¢ Mass Measurement:

o Accurately weigh a clean, dry pycnometer (specific gravity bottle) or a volumetric flask of a
known volume (e.g., 10 mL) using an analytical balance. Record the mass.

o Fill the pycnometer or volumetric flask with (R)-2-Bromooctane up to the calibration mark,
ensuring there are no air bubbles.

o Weigh the filled pycnometer or volumetric flask and record the mass.
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¢ Volume Measurement:
o The volume is the calibrated volume of the pycnometer or volumetric flask.
o Calculation:

o Subtract the mass of the empty container from the mass of the filled container to obtain
the mass of the (R)-2-Bromooctane.

o Divide the mass of the liquid by its volume to calculate the density.

o The measurement should be performed at a constant, recorded temperature, as density is
temperature-dependent.
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Workflow for Density Determination

Mass Measurement
Weigh empty pycnometer Workflow for Boiling Point Determination
i Prepare sample in test tube with inverted capillary
Fill pycnometer with (R)-2-Bromooctane i
i Heat the sample slowly
Weigh filled pycnometer i
Observe rapid stream of bubbles

Calcgation i

Calculate mass of liquid

Remove heat and cool slowly

i ¢

Calculate density (mass/volume)

Record temperature when liquid enters capillary
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Workflow for Refractive Index Determination

Calibrate refractometer with a standard

Apply (R)-2-Bromooctane to the prism

Allow sample to reach thermal equilibrium

Adjust for a sharp boundary line

Read refractive index from the scale

Workflow for Specific Rotation Determination

Prepare solution of known concentration

'

Measure rotation of the sample solution Measure rotation of pure solvent (blank)

7

Calculate specific rotation using the formula

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1611525?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/557-35-7/
https://www.chemsrc.com/en/cas/557-35-7_121863.html
https://www.lookchem.com/ProductWholeProperty_LCPL1231524.htm
https://www.guidechem.com/dictionary/en/5978-55-2.html
https://www.benchchem.com/product/b1611525#r-2-bromooctane-physical-properties
https://www.benchchem.com/product/b1611525#r-2-bromooctane-physical-properties
https://www.benchchem.com/product/b1611525#r-2-bromooctane-physical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1611525?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1611525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem
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scientists and researchers to drive progress in science
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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